![molecular formula C15H15N3O5 B6299613 Hydrodabcyl (4-(2',6'-dihydroxy-4'-dimethylaminophenylazo)-2-hydroxybenzoic acid) CAS No. 1934257-88-1](/img/structure/B6299613.png)
Hydrodabcyl (4-(2',6'-dihydroxy-4'-dimethylaminophenylazo)-2-hydroxybenzoic acid)
Overview
Description
Hydrodabcyl (4-(2',6'-dihydroxy-4'-dimethylaminophenylazo)-2-hydroxybenzoic acid) is a useful research compound. Its molecular formula is C15H15N3O5 and its molecular weight is 317.30 g/mol. The purity is usually 95%.
The exact mass of the compound Hydrodabcyl (4-(2',6'-dihydroxy-4'-dimethylaminophenylazo)-2-hydroxybenzoic acid) is 317.10117059 g/mol and the complexity rating of the compound is 433. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Hydrodabcyl (4-(2',6'-dihydroxy-4'-dimethylaminophenylazo)-2-hydroxybenzoic acid) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Hydrodabcyl (4-(2',6'-dihydroxy-4'-dimethylaminophenylazo)-2-hydroxybenzoic acid) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Solid-State Characterization in Pharmaceuticals
- Hydrodabcyl is structurally related to certain local anesthetic drugs, like hydroxyprocaine hydrochloride and tetracaine hydrochloride. It forms hydrated crystals that are characterized using thermal analysis, vibrational spectroscopic methods, powder X-ray diffractometry, solid-state NMR, and water sorption/desorption analysis. This characterization helps in understanding the stability of the hydrated solid phases and the polymorphism in the anhydrated phases, which is crucial for pharmaceutical applications (Schmidt & Schwarz, 2006).
Chemical Inhibition Studies
- Hydrodabcyl and its structurally similar compounds are used to study the inhibition effects on biochemical processes. For instance, the inhibition of azo-reduction by various benzoic acid derivatives, including hydrodabcyl-related compounds, provides insights into the competitive inhibition mechanisms in biological systems (Yatome, Fujimi, & Ogawa, 1992).
Cancer Research
- Derivatives of hydrodabcyl, such as hydroxybenzoate calcium complexes, have been studied for their anti-proliferative and pro-apoptotic effects in cancer cells. These complexes show potential as anti-cancer agents, particularly in targeting specific cancer cell lines (Mahdi et al., 2014).
Biodegradable Polymer Research
- Hydrodabcyl and its derivatives are used in the synthesis of biodegradable, thermotropic copolyesters. These materials have potential applications in environmentally friendly plastic alternatives, showcasing the versatility of hydrodabcyl in polymer chemistry (Kricheldorf & Stukenbrock, 1997).
properties
IUPAC Name |
4-[[4-(dimethylamino)-2,6-dihydroxyphenyl]diazenyl]-2-hydroxybenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O5/c1-18(2)9-6-12(20)14(13(21)7-9)17-16-8-3-4-10(15(22)23)11(19)5-8/h3-7,19-21H,1-2H3,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBCNCUZKSAHFQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=C(C(=C1)O)N=NC2=CC(=C(C=C2)C(=O)O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.